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Compound of Interest

Compound Name: 2-Undecylimidazoline

Cat. No.: B3423292

An In-Depth Technical Guide to 2-Undecyl-4,5-
dihydro-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecyl-4,5-dihydro-1H-imidazole, also known as 2-undecylimidazoline, is a heterocyclic
organic compound with a distinctive molecular architecture that underpins its diverse
applications. Featuring a long undecyl chain attached to the 2-position of a dihydroimidazole
ring, this molecule exhibits amphiphilic properties, making it a subject of interest in fields
ranging from materials science to medicinal chemistry. This guide provides a comprehensive
overview of its chemical and physical properties, a detailed synthesis protocol, and an
exploration of its current and potential applications for professionals in research and
development.

Chemical Identity and Physical Properties

The fundamental identification of 2-Undecyl-4,5-dihydro-1H-imidazole is established by its CAS
number.

CAS Number: 29249-55-6[1]
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While extensive experimental data on the physical properties of 2-Undecyl-4,5-dihydro-1H-
imidazole is not broadly published, computational predictions and data from related long-chain
alkyl imidazolines provide valuable insights. It is important to note that the properties of the
closely related compound, 4,5-dihydro-2-undecyl-1H-imidazole-1-ethanol, are more extensively
documented and are sometimes conflated with the title compound. The primary difference is
the absence of the 1-hydroxyethyl group in 2-Undecyl-4,5-dihydro-1H-imidazole.

Table 1: Physical and Chemical Properties of 2-Undecyl-4,5-dihydro-1H-imidazole

Property Value (Computed) Source

Molecular Formula C1aH2sN2 [2]

Molecular Weight 224.39 g/mol [2]
2-undecyl-4,5-dihydro-1H-

IUPAC Name o [2]
imidazole

Topological Polar Surface Area  29.1 A2 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

ydrog p 5 2]
Count
Rotatable Bond Count 10 [2]

Synthesis of 2-Undecyl-4,5-dihydro-1H-imidazole

The synthesis of 2-alkyl-imidazolines is commonly achieved through the condensation reaction
of a fatty acid with a diamine, such as ethylenediamine.[3] The following protocol details a
representative synthesis of 2-Undecyl-4,5-dihydro-1H-imidazole from lauric acid and
ethylenediamine. This two-step process involves the initial formation of an amide intermediate,
followed by cyclization to the imidazoline.[4]

Experimental Protocol: Synthesis from Lauric Acid and
Ethylenediamine

Materials:
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e Lauric Acid (Dodecanoic Acid)

o Ethylenediamine

o Xylene (or another suitable solvent for azeotropic water removal)
o Nitrogen gas supply

» Heating mantle with a temperature controller

e Round-bottom flask

o Dean-Stark apparatus or equivalent setup for water removal

e Condenser

e Magnetic stirrer and stir bar

Procedure:

o Reaction Setup:

[¢]

In a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark apparatus, and a
condenser, add lauric acid (1 molar equivalent).

[¢]

Add a molar excess of ethylenediamine (typically 1.1 to 1.2 molar equivalents). The
excess diamine helps to drive the reaction to completion.

[e]

Add a suitable volume of xylene to facilitate azeotropic removal of water.

[e]

Begin bubbling nitrogen gas through the reaction mixture to create an inert atmosphere.
This prevents oxidation of the reactants and products at elevated temperatures.

e Amide Formation:
o With gentle stirring, heat the reaction mixture to approximately 140-160°C.

o Maintain this temperature to facilitate the condensation reaction between the carboxylic
acid and the amine, forming the N-(2-aminoethyl)dodecanamide intermediate and one
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equivalent of water.
o Water will begin to collect in the Dean-Stark trap as an azeotrope with xylene.

o Cyclization to Imidazoline:

o Once the theoretical amount of water from the initial amide formation has been collected,
increase the reaction temperature to 180-200°C.

o This higher temperature promotes the intramolecular cyclization of the amide intermediate
to form the 2-undecyl-4,5-dihydro-1H-imidazole, releasing a second equivalent of water.

o Continue to collect water in the Dean-Stark trap until no more is produced, indicating the
completion of the reaction. The reaction progress can be monitored by techniques such as
thin-layer chromatography (TLC).

o Work-up and Purification:
o Once the reaction is complete, allow the mixture to cool to room temperature.
o The solvent (xylene) can be removed under reduced pressure using a rotary evaporator.

o The crude product can be purified by vacuum distillation or recrystallization from a suitable
solvent, if solid.

Click to download full resolution via product page

Applications in Research and Development

The unique structural features of 2-Undecyl-4,5-dihydro-1H-imidazole make it a versatile
molecule with applications in various industrial and research settings.

Corrosion Inhibition

Long-chain alkyl imidazolines are well-established as effective corrosion inhibitors, particularly
in the oil and gas industry.[5] The mechanism of action involves the adsorption of the
imidazoline molecule onto the metal surface. The nitrogen atoms in the imidazoline ring act as
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Lewis bases, donating electrons to the vacant d-orbitals of the metal, forming a coordinate
bond. The long, hydrophobic undecyl tail then forms a protective, non-polar barrier that repels
water and other corrosive agents from the metal surface.[5] This dual-action mechanism
significantly reduces the rate of corrosion on carbon steel and other alloys in acidic and
agueous environments.[6][7]

Click to download full resolution via product page

Surfactant and Emulsifying Agent

The amphiphilic nature of 2-undecylimidazoline, with its polar imidazoline head and non-polar
undecyl tail, imparts surfactant properties. This allows it to be used in formulations where
emulsification of oil and water phases is required. Its cationic nature at lower pH values further
enhances its interaction with negatively charged surfaces.

Scaffold in Medicinal Chemistry

The 4,5-dihydro-1H-imidazole (imidazoline) scaffold is a privileged structure in medicinal
chemistry, appearing in a wide range of biologically active compounds.[8] Imidazoline
derivatives have been investigated for a variety of therapeutic applications, including as
antihypertensive, anti-inflammatory, and antidepressant agents.[9] Specifically, 2-substituted
imidazolines have been identified as having potential antidepressant properties by acting as
o2-adrenoreceptor antagonists and serotonin-selective reuptake inhibitors.[10] The undecyl
group in 2-Undecyl-4,5-dihydro-1H-imidazole can be further functionalized or varied to explore
structure-activity relationships in drug discovery programs, potentially influencing properties like
lipophilicity, membrane permeability, and target binding.[11]

Safety and Handling

As a long-chain alkyl imidazoline, 2-Undecyl-4,5-dihydro-1H-imidazole should be handled with
appropriate safety precautions.

GHS Hazard Information: According to the European Chemicals Agency (ECHA) C&L
Inventory, 2-Undecyl-4,5-dihydro-1H-imidazole is classified with the following hazards:
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e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]
General Handling Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[12][13] Safety glasses with side shields or goggles are recommended.
[14]

o Ventilation: Handle in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of any vapors or aerosols.[13]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[14]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] Keep
away from strong oxidizing agents and strong acids.

o Spills: In case of a spill, collect the material and dispose of it in accordance with local,
regional, and national regulations.[14]

Conclusion

2-Undecyl-4,5-dihydro-1H-imidazole is a valuable chemical entity with established and
emerging applications. Its role as a corrosion inhibitor is well-recognized, and its structural motif
holds promise for the development of new surfactants and therapeutic agents. A thorough
understanding of its synthesis, properties, and safe handling procedures, as outlined in this
guide, is essential for researchers and scientists aiming to harness its potential in their
respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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